Cas no 1806833-84-0 (3-Amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806833-84-0
• MF: C₇H₄BrF₅N₂
• MW: 291.0160779953
• CID: 4854209
• Update Time: 2025-10-29

3-Amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrF5N2/c8-5-2(7(11,12)13)1-3(14)4(15-5)6(9)10/h1,6H,14H2
• InChI Key： JPZVOGCJQHSDEQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

Professional Introduction to 3-Amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806833-84-0)

3-Amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine, with the chemical formula C₈H₄BrF₃N₂, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic compound has garnered considerable attention due to its versatile applications in drug discovery and medicinal chemistry. The presence of multiple fluorine substituents and a bromine atom makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of this compound features a pyridine core, which is a common motif in many pharmacologically active agents. The pyridine ring is substituted with an amino group at the 3-position, a bromine atom at the 6-position, a difluoromethyl group at the 2-position, and a trifluoromethyl group at the 5-position. These substituents contribute to the compound's unique electronic properties and reactivity, making it a powerful tool in synthetic chemistry.

In recent years, there has been growing interest in the development of novel fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The 3-amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine is no exception and has been explored in various research studies for its potential applications in medicinal chemistry.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of antiviral and anticancer agents. The fluorine atoms, particularly the difluoromethyl and trifluoromethyl groups, are known to enhance the bioavailability and pharmacokinetic properties of drugs. Additionally, the bromine atom provides a handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

Recent studies have demonstrated the utility of this compound in the development of kinase inhibitors, which are crucial in cancer therapy. Kinase inhibitors target specific enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. The 3-amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine has been shown to exhibit inhibitory activity against several kinases, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions, including halogenation, fluorination, and amination processes. Advanced synthetic methodologies such as cross-coupling reactions and palladium catalysis have been employed to achieve high yields and purity. These synthetic strategies highlight the importance of this compound as a building block in pharmaceutical research.

Moreover, the fluorinated pyridines derived from this intermediate have shown potential in addressing drug-resistant pathogens. The unique electronic properties of fluorine atoms can modulate the binding interactions between drugs and their targets, leading to increased efficacy against resistant strains. This aspect is particularly relevant in light of the rising global concern over antibiotic resistance.

The pharmaceutical industry has also explored the use of this compound in neurological disorders. Pyridine derivatives have been extensively studied for their potential as neuroprotective agents and antipsychotics. The structural features of 3-amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine make it an attractive candidate for further development in this area.

In conclusion, 3-Amino-6-bromo-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806833-84-0) is a versatile and highly valuable compound in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool in drug discovery and development. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play a significant role in addressing some of today's most pressing medical challenges.